Cas no 2969-16-6 (Isobutyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI))

Isobutyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) structure
2969-16-6 structure
Product Name:Isobutyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
CAS No:2969-16-6
MF:C22H28O10
MW:452.451727867126
CID:289242
PubChem ID:260522
Update Time:2025-04-19

Isobutyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI) Chemical and Physical Properties

Names and Identifiers

    • Isobutyric acid,tetraester with 2,3,5,6-tetrahydroxy-p-benzoquinone (8CI)
    • [2,4,5-tris(2-methylpropanoyloxy)-3,6-dioxocyclohexa-1,4-dien-1-yl] 2-methylpropanoate
    • 3,6-dioxocyclohexa-1,4-diene-1,2,4,5-tetrayl tetrakis(2-methylpropanoate)
    • AC1L63BW
    • AC1Q6D28
    • AG-K-26575
    • AR-1F0064
    • CTK4G3669
    • NSC91870
    • Tetrahydroxychinon-tetraisobutyrat
    • Tetrakis-isobutyryloxy-[1,4]benzochinon
    • tetrakis-isobutyryloxy-[1,4]benzoquinone
    • DTXSID20293755
    • 2969-16-6
    • NSC-91870
    • Inchi: 1S/C22H28O10/c1-9(2)19(25)29-15-13(23)17(31-21(27)11(5)6)18(32-22(28)12(7)8)14(24)16(15)30-20(26)10(3)4/h9-12H,1-8H3
    • InChI Key: YJTMPPLOGFETMM-UHFFFAOYSA-N
    • SMILES: O(C(C(C)C)=O)C1C(C(=C(C(C=1OC(C(C)C)=O)=O)OC(C(C)C)=O)OC(C(C)C)=O)=O

Computed Properties

  • Exact Mass: 452.16824
  • Monoisotopic Mass: 452.16824709g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 12
  • Complexity: 758
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 139Ų

Experimental Properties

  • PSA: 139.34
  • LogP: 2.35820
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